Cas no 1261976-68-4 (2-(4-Fluoro-3-methoxycarbonylphenyl)-6-methylbenzoic acid)

• Product Name: 2-(4-Fluoro-3-methoxycarbonylphenyl)-6-methylbenzoic acid
• CAS No: 1261976-68-4
• MF: C₁₆H₁₃FO₄
• MW: 288.270428419113
• MDL: MFCD18322183
• CID: 2622069
• PubChem ID: 53228013
• Update Time: 2025-04-21

2-(4-Fluoro-3-methoxycarbonylphenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322183
• 2-(4-Fluoro-3-methoxycarbonylphenyl)-6-methylbenzoic acid, 95%
• 2-(4-FLUORO-3-METHOXYCARBONYLPHENYL)-6-METHYLBENZOIC ACID
• 1261976-68-4
• 4'-Fluoro-3'-(methoxycarbonyl)-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• DTXSID30691546
• 2-(4-Fluoro-3-methoxycarbonylphenyl)-6-methylbenzoic acid

• MDL： MFCD18322183
• Inchi： 1S/C16H13FO4/c1-9-4-3-5-11(14(9)15(18)19)10-6-7-13(17)12(8-10)16(20)21-2/h3-8H,1-2H3,(H,18,19)
• InChI Key： NQJLWFLTCWARNP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)OC)C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 288.07978705Da
• Monoisotopic Mass: 288.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų